Cas no 62158-86-5 (Benzene, 1-fluoro-3-(2,2,2-trifluoroethoxy)-)

Benzene, 1-fluoro-3-(2,2,2-trifluoroethoxy)- structure
62158-86-5 structure
Product Name:Benzene, 1-fluoro-3-(2,2,2-trifluoroethoxy)-
CAS No:62158-86-5
MF:C8H6F4O
MW:194.126256465912
CID:456017
PubChem ID:60733162
Update Time:2025-04-19

Benzene, 1-fluoro-3-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-3-(2,2,2-trifluoroethoxy)-
    • 1-fluoro-3-(2,2,2-trifluoroethoxy)benzene
    • DTXSID50733992
    • 62158-86-5
    • FFDKHEDGBGJRBR-UHFFFAOYSA-N
    • AKOS009171832
    • Inchi: 1S/C8H6F4O/c9-6-2-1-3-7(4-6)13-5-8(10,11)12/h1-4H,5H2
    • InChI Key: FFDKHEDGBGJRBR-UHFFFAOYSA-N
    • SMILES: FC(COC1C=CC=C(C=1)F)(F)F

Computed Properties

  • Exact Mass: 194.03548
  • Monoisotopic Mass: 194.03547746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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